Cas no 2445791-18-2 (N-2-(aminomethyl)cyclohexyl-6-(1H-pyrazol-1-yl)pyrazine-2-carboxamide hydrochloride)

• Product Name: N-2-(aminomethyl)cyclohexyl-6-(1H-pyrazol-1-yl)pyrazine-2-carboxamide hydrochloride
• CAS No: 2445791-18-2
• MF: C₁₅H₂₁ClN₆O
• MW: 336.819841146469
• MDL: MFCD32692553
• CID: 5680835
• PubChem ID: 165788503
• Update Time: 2025-07-19

N-2-(aminomethyl)cyclohexyl-6-(1H-pyrazol-1-yl)pyrazine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2445791-18-2
• N-[2-(aminomethyl)cyclohexyl]-6-(1H-pyrazol-1-yl)pyrazine-2-carboxamide hydrochloride
• EN300-26676441
• N-2-(aminomethyl)cyclohexyl-6-(1H-pyrazol-1-yl)pyrazine-2-carboxamide hydrochloride

• MDL： MFCD32692553
• Inchi： 1S/C15H20N6O.ClH/c16-8-11-4-1-2-5-12(11)20-15(22)13-9-17-10-14(19-13)21-7-3-6-18-21;/h3,6-7,9-12H,1-2,4-5,8,16H2,(H,20,22);1H
• InChI Key： OXTNOQDCESBMOE-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=NC=C(N2C=CC=N2)N=1)NC1CCCCC1CN

Computed Properties

• Exact Mass: 336.1465370g/mol
• Monoisotopic Mass: 336.1465370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7Ų

Additional information on N-2-(aminomethyl)cyclohexyl-6-(1H-pyrazol-1-yl)pyrazine-2-carboxamide hydrochloride

Comprehensive Overview of N-2-(aminomethyl)cyclohexyl-6-(1H-pyrazol-1-yl)pyrazine-2-carboxamide hydrochloride (CAS No. 2445791-18-2)

N-2-(aminomethyl)cyclohexyl-6-(1H-pyrazol-1-yl)pyrazine-2-carboxamide hydrochloride (CAS No. 2445791-18-2) is a novel synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This pyrazine-carboxamide derivative exhibits a unique structural framework, combining a cyclohexylamine moiety with a pyrazole ring, which enhances its potential for diverse biological applications. Researchers are particularly interested in its role as a kinase inhibitor and its implications in targeting specific cellular pathways.

The compound's molecular structure features a pyrazine core linked to a carboxamide group, which is further modified with an aminomethylcyclohexyl substituent. The addition of a hydrochloride salt improves its solubility and stability, making it more suitable for formulation in preclinical studies. Its CAS number 2445791-18-2 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory submissions.

In recent years, the demand for small-molecule inhibitors like N-2-(aminomethyl)cyclohexyl-6-(1H-pyrazol-1-yl)pyrazine-2-carboxamide hydrochloride has surged due to their potential in addressing unmet medical needs. Topics such as personalized medicine, targeted therapy, and drug repurposing dominate discussions in scientific forums, aligning with this compound's research trajectory. Its mechanism of action, often explored in cancer research and inflammatory diseases, positions it as a promising candidate for further development.

From a synthetic chemistry perspective, the compound's pyrazole-pyrazine hybrid structure offers versatility for structural optimization. Medicinal chemists frequently investigate such scaffolds to enhance binding affinity and selectivity against specific biological targets. The inclusion of a cyclohexylamine group further modulates pharmacokinetic properties, such as oral bioavailability and metabolic stability, critical factors in drug design.

The pharmaceutical industry's shift toward fragment-based drug discovery (FBDD) and computational modeling has amplified interest in compounds like CAS No. 2445791-18-2. Advanced techniques such as molecular docking and QSAR studies are employed to predict its interactions with target proteins, accelerating the identification of lead compounds. These approaches align with current trends in AI-driven drug development, where efficiency and precision are paramount.

Safety and efficacy remain central to the evaluation of N-2-(aminomethyl)cyclohexyl-6-(1H-pyrazol-1-yl)pyrazine-2-carboxamide hydrochloride. Preclinical studies focus on its toxicity profile, ADME properties (absorption, distribution, metabolism, and excretion), and potential off-target effects. These investigations are crucial for determining its suitability for clinical trials, particularly in competitive therapeutic areas like oncology and autoimmune disorders.

In summary, N-2-(aminomethyl)cyclohexyl-6-(1H-pyrazol-1-yl)pyrazine-2-carboxamide hydrochloride (CAS No. 2445791-18-2) represents a compelling example of modern drug discovery. Its multifaceted applications, coupled with advancements in structural biology and cheminformatics, underscore its potential to address complex diseases. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.